Methyl 2-(6-chloropyridin-2-yl)acetate

Specification

• CAS No.: 161807-18-7
• Molecular Formula: C8H8ClNO2
• Molecular Weight: 185.61 g/mol
• IUPAC Name: methyl 2-(6-chloropyridin-2-yl)acetate
• Standard InChI: InChI=1S/C8H8ClNO2/c1-12-8(11)5-6-3-2-4-7(9)10-6/h2-4H,5H2,1H3
• Standard InChI Key: KQZPAXQFNLEKLS-UHFFFAOYSA-N
• SMILES: COC(=O)CC1=NC(=CC=C1)Cl
• Canonical SMILES: COC(=O)CC1=NC(=CC=C1)Cl

Introduction

Methyl 2-(6-chloropyridin-2-yl)acetate is a synthetic organic compound with the chemical formula C8H8ClNO2 and a molecular weight of approximately 185.61 g/mol. It is characterized by a pyridine ring with a chlorine atom at the 6-position and an acetate group attached to the 2-position of the pyridine ring. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and reactivity.

Synonyms and Identifiers

Methyl 2-(6-chloropyridin-2-yl)acetate is known by several synonyms, including (6-Chloro-pyridin-2-yl)-acetic acid methyl ester and 2-Pyridineacetic acid, 6-chloro-, methyl ester. Its PubChem CID is 17750150, and it is also identified by the InChIKey KQZPAXQFNLEKLS-UHFFFAOYSA-N.

Applications and Research Findings

This compound is used as an intermediate in organic synthesis, particularly in the production of pharmaceuticals and agrochemicals. Its reactivity and the presence of the pyridine ring make it a valuable building block for synthesizing more complex molecules. While specific biological activities or therapeutic applications of Methyl 2-(6-chloropyridin-2-yl)acetate are not widely documented, compounds with similar structures are studied for their potential antimicrobial and anticancer properties.

Storage and Handling

Methyl 2-(6-chloropyridin-2-yl)acetate should be stored at a temperature range of 2-8°C to maintain stability. It is classified with hazard codes indicating potential irritation and toxicity, necessitating proper handling and safety precautions.

Comparison with Similar Compounds

Methyl 2-(6-chloropyridin-2-yl)acetate is structurally similar to other pyridine derivatives, such as Methyl 2-(6-chloropyridin-3-yl)acetate (CAS 717106-69-9), which differs in the position of the chlorine atom on the pyridine ring. Another related compound is Methyl 2-(4-bromo-6-chloropyridin-2-yl)acetate, which includes both bromine and chlorine substituents on the pyridine ring, enhancing its reactivity in chemical syntheses.